N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide

• IUPAC Name: N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide
• InChI: InChI=1S/C17H23N5O2/c1-12(2)24-16-14(9-6-10-18-16)15(23)20-17-19-11-22(21-17)13-7-4-3-5-8-13/h6,9-13H,3-5,7-8H2,1-2H3,(H,20,21,23)
• InChI Key: HRJMXSLBIVWWGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=N1)C(=O)NC2=NN(C=N2)C3CCCCC3
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide: is a complex organic compound that features a triazole ring, a cyclohexyl group, and a pyridine carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving hydrazine derivatives and appropriate alkylating agents.

Attachment of the Cyclohexyl Group: The cyclohexyl group is introduced through a nucleophilic substitution reaction, often using cyclohexyl halides.

Formation of the Pyridine Carboxamide Moiety: This step involves the reaction of a pyridine derivative with an appropriate carboxylic acid or its derivatives under amide-forming conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexyl group, leading to the formation of cyclohexanone derivatives.

Reduction: Reduction reactions can target the triazole ring or the pyridine moiety, potentially leading to the formation of dihydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyridine ring, where halogen atoms can be replaced by various nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, amines, thiols.

Major Products

Oxidation: Cyclohexanone derivatives.

Reduction: Dihydrotriazole or dihydropyridine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be investigated for its potential as a bioactive molecule. The triazole ring is known for its biological activity, and the compound could be studied for its effects on various biological pathways.

Medicine

In medicinal chemistry, the compound could be explored for its potential as a therapeutic agent. The presence of the triazole ring and the pyridine moiety suggests that it could interact with biological targets such as enzymes and receptors.

Industry

In the industrial sector, this compound could be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide would depend on its specific application. In a biological context, it could interact with enzymes or receptors, potentially inhibiting or activating specific pathways. The triazole ring is known to bind to metal ions, which could be a part of its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-(1-methylpyrazol-4-yl)acetamide
• N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2,2-dimethyl-3,4-dihydrochromene-4-carboxamide

Uniqueness

What sets N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-propan-2-yloxypyridine-3-carboxamide apart is its combination of a triazole ring, a cyclohexyl group, and a pyridine carboxamide moiety